4a-Methyl-1,3,9-triphenylfluorene-4-carbonitrile

• CAS No.: 10229-34-2
• Molecular Formula: C33H23N
• Molecular Weight: 433.5 g/mol
• IUPAC Name: 4a-methyl-1,3,9-triphenylfluorene-4-carbonitrile
• InChI: InChI=1S/C33H23N/c1-33-29-20-12-11-19-26(29)31(25-17-9-4-10-18-25)32(33)28(24-15-7-3-8-16-24)21-27(30(33)22-34)23-13-5-2-6-14-23/h2-21H,1H3
• InChI Key: XTNILCNQOGYDCC-UHFFFAOYSA-N
• Canonical SMILES: CC12C3=CC=CC=C3C(=C1C(=CC(=C2C#N)C4=CC=CC=C4)C5=CC=CC=C5)C6=CC=CC=C6

Description

4a-Methyl-1,3,9-triphenylfluorene-4-carbonitrile (CAS: 10229-34-2) is a polycyclic aromatic hydrocarbon (PAH) derivative featuring a fluorene backbone substituted with methyl, phenyl, and nitrile groups. Its structure combines rigidity from the fluorene core with functional versatility due to electron-withdrawing (nitrile) and electron-donating (phenyl) substituents, making it relevant in materials science and catalysis . The compound’s synthesis typically involves cyanation reactions under controlled conditions, as demonstrated in historical studies .

Comparison with Similar Compounds

Structural Features

• 4a-Methyl-1,3,9-triphenylfluorene-4-carbonitrile : The fluorene core is substituted at the 4a-position with a methyl group and at the 1,3,9-positions with phenyl groups. The 4-position bears a nitrile, enhancing electronic delocalization .
• 9-Benzylidenefluorene (IIa) : Lacks the nitrile group and methyl substitution but includes a benzylidene moiety at the 9-position. This structural difference reduces electron-withdrawing effects, impacting reactivity in cyanation reactions .
• Biphenyl-Substituted Carbonitriles (e.g., B5A, B6A) : These feature biphenyl backbones with nitrile groups and variable substituents (e.g., methylsulfonyl, trifluoromethyl). Their planar structures contrast with the fused fluorene system, affecting π-conjugation and solubility .

Table 1: Structural Comparison

Compound	Core Structure	Key Substituents	Electronic Effects
4a-Methyl-1,3,9-triphenylfluorene-4-carbonitrile	Fluorene	4a-CH₃, 1,3,9-Ph, 4-CN	Mixed donor/acceptor
9-Benzylidenefluorene (IIa)	Fluorene	9-Benzylidene	Electron-donating
Biphenyl Derivatives (B5A, B6A)	Biphenyl	4,6-Dicarbonitrile, aryl substituents	Strong electron-withdrawing (e.g., CF₃)

Physicochemical and Functional Properties

• Thermal Stability : The fluorene derivative exhibits high thermal stability due to its fused aromatic system, contrasting with biphenyl carbonitriles, which may decompose at lower temperatures due to less rigid structures .
• Catalytic Activity : Biphenyl derivatives (e.g., B7A with CF₃ groups) show enhanced catalytic performance in electron-deficient environments, whereas the fluorene derivative’s mixed electronic profile suits broader substrate scope .
• Solubility: The nitrile group in the fluorene derivative improves solubility in polar aprotic solvents (e.g., DMF), whereas non-polar substituents in biphenyl analogs limit solubility .